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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)-2-cyanoprop-

2-enamide

CAS No.: 3533-10-6

Cat. No.: B11968892

Get Quote

Executive Summary: The "Goldilocks" Warhead
In the design of Targeted Covalent Inhibitors (TCIs), the

-cyanoacrylamide moiety represents a pivotal shift from "irreversible" to "reversible" covalent
chemistry. While traditional acrylamides permanently alkylate cysteine residues (often leading
to immunogenicity or off-target toxicity),

-cyanoacrylamides introduce a "Goldilocks" zone of reactivity: they form a covalent bond strong
enough to inhibit the target but labile enough to dissociate over time.

This guide analyzes the Structure-Activity Relationship (SAR) of

-cyanoacrylamides, specifically focusing on how halogenation (both on the scaffold and as
alternative

-halo warheads) modulates residence time, metabolic stability, and selectivity.

Mechanistic Foundation: The Retro-Michael Switch
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To understand the SAR, one must understand the mechanism. The defining feature of the

-cyanoacrylamide is the electron-withdrawing nitrile group at the

-position.

The Chemical Logic
Forward Reaction (Inhibition): The cysteine thiolate attacks the

-carbon (Michael addition). The nitrile group stabilizes the resulting negative charge
(enolate), accelerating the reaction rate (

).

Reverse Reaction (Dissociation): Unlike simple acrylamides, the

-proton in the adduct is highly acidic (

~9-11) due to the adjacent nitrile and carbonyl. This facilitates deprotonation and the
subsequent Retro-Michael reaction, regenerating the free enzyme.

Mechanism Diagram
The following diagram illustrates the reversible binding pathway compared to the irreversible

path of standard acrylamides.
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The nitrile group lowers the
TS energy for the reverse reaction,

enabling reversibility.
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Click to download full resolution via product page

Caption: The

-cyano group increases the acidity of the

-proton, significantly lowering the activation energy for the Retro-Michael reaction compared to
standard acrylamides.[1]

Comparative Analysis: Cyano vs. Halo vs. Simple
Acrylamides
The choice of warhead dictates the drug's kinetic profile. Below is a direct comparison of

-cyanoacrylamides against their primary alternatives: simple acrylamides (irreversible) and

-fluoroacrylamides (often irreversible but sterically distinct).

Table 1: Warhead Performance Matrix
Feature -Cyanoacrylamide -Fluoroacrylamide Simple Acrylamide

Primary Mechanism Reversible Covalent Irreversible Covalent Irreversible Covalent

Cysteine Reactivity
High (activated by -

CN)
Moderate to High Moderate

Residence Time Tunable (Hours)
Permanent

(Days/Turnover)

Permanent

(Days/Turnover)

Metabolic Liability
High (Glutathione

conjugation)
Moderate Moderate

Selectivity Strategy

Kinetic Proofreading

(Off-target adducts

dissociate)

Steric exclusion
Thermodynamic

affinity

Key SAR Lever
Steric bulk at

-position
F-atom interactions Scaffold electronics
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The Halogen Effect
While

-cyano provides reversibility, halogenation plays two distinct roles in this SAR landscape:

-Fluoro Substitution (Alternative Warhead): Replacing the

-CN with

-F typically restores irreversibility. The C-F bond is strong and the fluorine atom does not
sufficiently acidify the

-proton to permit a rapid retro-Michael reaction under physiological conditions. Use this if you
need permanent inhibition but require different steric properties than a methyl group.

Scaffold Halogenation (Tuning Reactivity): In

-cyanoacrylamides, placing halogens (F, Cl) on the aromatic ring attached to the amide (the
"R" group) modulates the electron density of the alkene via the amide bond.

Electron Withdrawing Groups (EWG) like F/Cl: Increase the electrophilicity of the

-carbon

Faster

(on-rate).

Steric Halogens (Cl, Br) at Ortho-positions: Twist the amide bond out of planarity

Can slow reactivity or improve selectivity by enforcing specific conformations.

Experimental Protocols
To validate the SAR of these compounds, you cannot rely on standard

values alone, as they are time-dependent for covalent inhibitors. You must determine if the
inhibition is reversible and measure the residence time.

Protocol A: Jump-Dilution Assay (Reversibility Check)
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This is the self-validating standard to distinguish

-cyanoacrylamides from irreversible analogs.

Principle: Rapid dilution of the enzyme-inhibitor complex drives the equilibrium toward

dissociation only if the bond is reversible.

Workflow:

Incubation: Incubate Enzyme (

) with Inhibitor (

) for 1 hour to ensure full occupancy (100% inhibition).

Jump Dilution: Rapidly dilute the mixture 100-fold into buffer containing the substrate

(ATP/peptide). Final inhibitor concentration is now

(below inhibitory threshold).

Measurement: Monitor enzymatic activity continuously for 4 hours.

Analysis:

Irreversible:[1][2][3] Activity remains near 0% (flat line).

Reversible:[1][3][4][5][6][7] Activity recovers over time as the inhibitor dissociates. Fit the

recovery curve to determine

and Residence Time (

).

Protocol B: Glutathione (GSH) Reactivity Assay
-Cyanoacrylamides are highly reactive "soft" electrophiles. Assessing their reactivity toward
GSH is critical for predicting metabolic stability.

Workflow:

Prepare 10 mM stock of test compound in DMSO.
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Incubate compound (50 µM) with reduced GSH (5 mM, 100-fold excess) in PBS (pH 7.4) at

37°C.

Add an internal standard (e.g., Warfarin).

Aliquot samples at

min.

Quench with acetonitrile/formic acid.

Analyze via LC-MS/MS.[8]

Calculation: Plot

vs. time. The slope is

. Calculate

.

Experimental Workflow Diagram
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Caption: Decision tree for characterizing covalent kinetics. Reversibility (Jump-Dilution) and

metabolic stability (GSH) are parallel critical path activities.

Case Study: JAK3 Inhibition
The utility of this SAR is best exemplified in JAK3 inhibitors (e.g., Rilzabrutinib analogs).
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Challenge: JAK3 has a Cys909 in the active site. Irreversible acrylamides target this but

often hit BTK (Cys481) and EGFR (Cys797) causing toxicity.

Solution:

-Cyanoacrylamides.[1][6][7][9]

SAR Insight:

Warhead: Switching from acrylamide to

-cyanoacrylamide introduced reversibility (

hours).

Halogenation: Introducing a Fluorine on the aromatic scaffold (ortho to the amide)

increased metabolic stability by blocking P450 metabolism sites, while slightly increasing

the acidity of the amide proton, strengthening the H-bond to the hinge region.

Selectivity: Because the binding is reversible, the drug dissociates from off-targets (where

affinity is lower) faster than from JAK3, improving the therapeutic index (Kinetic

Proofreading).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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